Cas no 581-90-8 (Naphthalene, 2-(trifluoromethyl)-)

Naphthalene, 2-(trifluoromethyl)- structure

581-90-8 structure

Product Name:Naphthalene, 2-(trifluoromethyl)-

CAS No:581-90-8

Molecular Formula:C₁₁H₇F₃

Molecular Weight:196.16848

CID:342861

PubChem ID:10856389

Naphthalene, 2-(trifluoromethyl)- Properties

Names and Identifiers

- Naphthalene, 2-(trifluoromethyl)-
- 2-(trifluoromethyl)naphthalene
- DTXSID80446043
- 581-90-8
- ss--(Trifluoromethyl)naphthalene
- 2-(trifluoromethyl)-naphthalene
- AT25656
- PKMYQFCVFSVGAT-UHFFFAOYSA-N
- AKOS005256328
- SCHEMBL1538767
- +Expand
- MDL： MFCD12546936
- InChIKey： PKMYQFCVFSVGAT-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H7F3/c12-11(13,14)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H
- SMILES： C1=CC=C2C=C(C=CC2=C1)C(F)(F)F

Computed Properties

Exact Mass: 196.05001
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 196.04998471g/mol
Heavy Atom Count: 14
Complexity: 197
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0
Boiling Point: 234.0±35.0 °C at 760 mmHg
Vapor Pressure: 0.1±0.4 mmHg at 25°C
Flash Point: 83.3±13.9 °C
Density: 1.2±0.1 g/cm3

Naphthalene, 2-(trifluoromethyl)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01EWZV-250mg	2-(Trifluoromethyl)naphthalene	581-90-8	98%	250mg	$189.00
A2B Chem LLC	AX74763-250mg	2-(Trifluoromethyl)naphthalene	581-90-8	98%	250mg	$155.00	2024-04-19
eNovation Chemicals LLC	Y1245941-250mg	2-(Trifluoromethyl)naphthalene	581-90-8	98%	250mg	$330	2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1645421-250mg	2-(Trifluoromethyl)naphthalene	581-90-8	98%	250mg	￥1789.00

Naphthalene, 2-(trifluoromethyl)- Related Literature

1. 13C nuclear magnetic resonance studies of some fluorinated and trifluoromethylated aromatic compounds. Studies on 13C–19F coupling constants

David Doddrell,Michael Barfield,William Adcock,Mohammad Aurangzeb,David Jordan J. Chem. Soc. Perkin Trans. 2 1976 402
2. Copper-catalyzed and additive free decarboxylative trifluoromethylation of aromatic and heteroaromatic iodides

Martin B. Johansen,Anders T. Lindhardt Org. Biomol. Chem. 2020 18 1417
3. Exploring the trifluoromenadione core as a template to design antimalarial redox-active agents interacting with glutathione reductase

Don Antoine Lanfranchi,Didier Belorgey,Tobias Müller,Hervé Vezin,Michael Lanzer,Elisabeth Davioud-Charvet Org. Biomol. Chem. 2012 10 4795
4. 37. Polycyclic fluoroaromatic compounds. Part II. Perfluoromethylnaphthalenes and derived compounds

B. Gething,C. R. Patrick,B. J. K. Smith,J. C. Tatlow J. Chem. Soc. 1962 190

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